3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile

• IUPAC Name: 3-chloro-5-methoxy-4-[(E)-3-phenylprop-2-enoxy]benzonitrile
• InChI: InChI=1S/C17H14ClNO2/c1-20-16-11-14(12-19)10-15(18)17(16)21-9-5-8-13-6-3-2-4-7-13/h2-8,10-11H,9H2,1H3/b8-5+
• InChI Key: IECXIEKQZXGRQI-VMPITWQZSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C#N)Cl)OCC=CC2=CC=CC=C2
• Isomeric SMILES: COC1=C(C(=CC(=C1)C#N)Cl)OC/C=C/C2=CC=CC=C2
• Molecular Formula: C17H14ClNO2
• Molecular Weight: 299.7 g/mol

Description

3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile, also known as CPOB, is a synthetic compound that has been widely used in scientific research for its unique properties. CPOB is a potent inhibitor of the TRPC6 channel, which is involved in calcium signaling and plays an important role in a variety of physiological processes.

Mechanism of Action

3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile inhibits the TRPC6 channel by binding to a specific site on the channel protein. This binding prevents calcium ions from entering the cell through the channel, which disrupts calcium signaling and leads to a variety of physiological effects. 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile has been shown to be a potent and selective inhibitor of the TRPC6 channel, with little or no effect on other calcium channels or ion channels.
Biochemical and Physiological Effects:
3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile has been shown to have a variety of biochemical and physiological effects, depending on the specific cell type and physiological process being studied. In general, 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile inhibits calcium signaling, which can lead to decreased muscle contraction, decreased neurotransmitter release, and altered gene expression. 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile has been shown to be effective in reducing the severity of symptoms in animal models of various diseases, including pulmonary hypertension, glomerulosclerosis, and diabetic nephropathy.

Advantages and Limitations for Lab Experiments

3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile has several advantages for use in lab experiments. It is a potent and selective inhibitor of the TRPC6 channel, which allows for precise and specific manipulation of calcium signaling in cells. 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile is also relatively stable and easy to handle, making it a convenient tool for studying the TRPC6 channel. However, there are also some limitations to the use of 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile. It can be expensive to synthesize, and its effects can be variable depending on the specific cell type and physiological process being studied.

Future Directions

There are many potential future directions for research on 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile and the TRPC6 channel. One area of interest is the role of TRPC6 in cancer progression, as increased TRPC6 expression has been observed in several types of cancer. Another potential area of research is the development of new inhibitors of the TRPC6 channel, which could have therapeutic potential for a variety of diseases. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile and the TRPC6 channel in various cell types and physiological processes.

Synthesis Methods

The synthesis of 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile involves a multi-step process that requires specialized equipment and expertise. The first step involves the reaction of 3-chloro-5-methoxybenzonitrile with propargyl alcohol in the presence of a base catalyst to form 3-chloro-5-methoxy-4-(prop-2-yn-1-yloxy)benzonitrile. This compound is then reacted with phenylacetylene in the presence of a palladium catalyst to form 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile, which is the final product.

Scientific Research Applications

3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile has been used extensively in scientific research as a tool to study the TRPC6 channel and its role in various physiological processes. TRPC6 channels are involved in calcium signaling, which is essential for a wide range of cellular processes, including muscle contraction, neurotransmitter release, and gene expression. 3-chloro-5-methoxy-4-[(3-phenyl-2-propen-1-yl)oxy]benzonitrile has been shown to be a potent and selective inhibitor of the TRPC6 channel, making it a valuable tool for studying the role of this channel in various physiological processes.